![molecular formula C13H20F6N2O5 B6194768 1-[1-(oxan-4-yl)azetidin-3-yl]methanamine, bis(trifluoroacetic acid) CAS No. 2680533-19-9](/img/no-structure.png)
1-[1-(oxan-4-yl)azetidin-3-yl]methanamine, bis(trifluoroacetic acid)
Description
“1-[1-(oxan-4-yl)azetidin-3-yl]methanamine, bis(trifluoroacetic acid)” is a chemical compound with a molecular weight of 370.25 . It is a powder at room temperature . The IUPAC name for this compound is (1-(oxetan-3-yl)azetidin-3-yl)methanamine bis(2,2,2-trifluoroacetate) .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H14N2O.2C2HF3O2/c8-1-6-2-9(3-6)7-4-10-5-7;23-2(4,5)1(6)7/h6-7H,1-5,8H2;2(H,6,7) . This code provides a unique representation of the molecular structure.Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 370.25 . The IUPAC name for this compound is (1-(oxetan-3-yl)azetidin-3-yl)methanamine bis(2,2,2-trifluoroacetate) .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(oxan-4-yl)azetidin-3-yl]methanamine, bis(trifluoroacetic acid) involves the reaction of oxan-4-ylamine with 3-azetidinone followed by reduction of the resulting imine to form the desired product. The product is then treated with trifluoroacetic acid to form the bis(trifluoroacetic acid) salt.", "Starting Materials": [ "Oxan-4-ylamine", "3-Azetidinone", "Sodium borohydride", "Methanol", "Trifluoroacetic acid" ], "Reaction": [ "Step 1: Oxan-4-ylamine is reacted with 3-azetidinone in the presence of a suitable solvent and a catalyst to form the imine intermediate.", "Step 2: The imine intermediate is reduced using sodium borohydride in methanol to form the desired product, 1-[1-(oxan-4-yl)azetidin-3-yl]methanamine.", "Step 3: The product is then treated with trifluoroacetic acid to form the bis(trifluoroacetic acid) salt." ] } | |
CAS No. |
2680533-19-9 |
Molecular Formula |
C13H20F6N2O5 |
Molecular Weight |
398.30 g/mol |
IUPAC Name |
[1-(oxan-4-yl)azetidin-3-yl]methanamine;2,2,2-trifluoroacetic acid |
InChI |
InChI=1S/C9H18N2O.2C2HF3O2/c10-5-8-6-11(7-8)9-1-3-12-4-2-9;2*3-2(4,5)1(6)7/h8-9H,1-7,10H2;2*(H,6,7) |
InChI Key |
FPSWPUDKEOVZFA-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1N2CC(C2)CN.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
